Cas no 6558-83-4 (1,8-Dimethylacarbazole)

1,8-Dimethylacarbazole Properties

Names and Identifiers

• 9H-Carbazole, 1,8-dimethyl-
• 1,8-dimethyl-9H-carbazole
• 1,8-Dimethylacarbazole
• 1,8-Dimethylcarbazole
• NAXSBBMMIDFGHQ-UHFFFAOYSA-N
• BCP31714
• MFCD00459118
• BS-50616
• DTXSID30508408
• A923717
• 6558-83-4
• 1,8-Dimethyl-9H-carbazole;9H-Carbazole, 1,8-dimethyl-
• AKOS027295223
• SCHEMBL9974571
• DB-301167
• +Expand

• MDL： MFCD00459118
• InChIKey： NAXSBBMMIDFGHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13N/c1-9-5-3-7-11-12-8-4-6-10(2)14(12)15-13(9)11/h3-8,15H,1-2H3
• SMILES： CC1=CC=CC2=C1NC3=C2C=CC=C3C

Computed Properties

• Exact Mass: 195.10489
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 195.104799419g/mol
• Heavy Atom Count: 15
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79
• Boiling Point: 383.0±11.0 °C at 760 mmHg
• Melting Point: 178-180 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 170.8±11.9 °C
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• Density: 1.158±0.06 g/cm3 (20 ºC 760 Torr),